Cas no 125866-62-8 (4-amino-5-(3,4-dimethoxyphenyl)-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-amino-5-(3,4-dimethoxyphenyl)-4H-1,2,4-triazole-3-thiol
• CAS No: 125866-62-8
• MF: C₁₀H₁₂N₄O₂S
• MW: 252.292880058289
• MDL: MFCD01166530
• CID: 198417
• PubChem ID: 854615
• Update Time: 2025-10-24

4-amino-5-(3,4-dimethoxyphenyl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazole-3-thione,4-amino-5-(3,4-dimethoxyphenyl)-2,4-dihydro-
• 4-Amino-5-(3,4-dimethoxy-phenyl)-4H-[1,2,4]triazole-3-thiol
• 4-Amino-5-(3,4-dimethoxyphenyl)-4H-1,2,4-triazole-3-thiol
• 4-amino-5-(3,4-dimethoxyphenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione
• 4H-1,2,4-triazole-3-thiol, 4-amino-5-(3,4-dimethoxyphenyl)-
• CBMicro_036159
• BIM-0036068.P001
• 4-amino-5-(3,4-dimethoxyphenyl)-2H-1,2,4-triazole-3-thione
• 4-Amino-5-(3,4-dimethoxy-phenyl)-2,4-dihydro-3H-1,2,4-Triazol-3-thione
• 009889
• ZERO
• ZERO/009889
• ZINC00407310
• 3H-1,2,4-Triazole-3-thione, 4-amino-5-(3,4-dimethoxyphenyl)-2,4-dihydro-
• UVDXESRWIPPBPS-UHFFFAOYSA-N
• VS-00647
• EN300-06388
• Z55981967
• AB00100287-01
• BP-10986
• SR-01000222737-1
• CS-0205921
• 125866-62-8
• 4-amino-3-(3,4-dimethoxyphenyl)-1H-1,2,4-triazole-5-thione
• SR-01000222737
• 4-amino-5-(3,4-dimethoxyphenyl)-3-mercapto-(4H)-1,2,4-triazole
• AKOS005632527
• DTXSID10357592
• J-514381
• MFCD01166530
• SCHEMBL4341622
• AKOS000269073
• ALBB-018115
• G32723
• STK519294
• BBL000564
• STK858414
• 4-amino-5-(3,4-dimethoxyphenyl)-4H-1,2,4-triazole-3-thiol

• MDL： MFCD01166530
• Inchi： 1S/C10H12N4O2S/c1-15-7-4-3-6(5-8(7)16-2)9-12-13-10(17)14(9)11/h3-5H,11H2,1-2H3,(H,13,17)
• InChI Key： UVDXESRWIPPBPS-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C2C=CC(=C(C=2)OC)OC)N1N

Computed Properties

• Exact Mass: 252.06826
• Monoisotopic Mass: 252.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104A^2
• XLogP3: 0.8

Experimental Properties

• Density: 1.45
• Boiling Point: 377.4°Cat760mmHg
• Flash Point: 182°C
• Refractive Index: 1.675
• PSA: 75.19

Additional information on 4-amino-5-(3,4-dimethoxyphenyl)-4H-1,2,4-triazole-3-thiol

4-Amino-5-(3,4-dimethoxyphenyl)-4H-1,2,4-triazole-3-thiol (CAS No. 125866-62-8): A Comprehensive Overview

4-Amino-5-(3,4-dimethoxyphenyl)-4H-1,2,4-triazole-3-thiol (CAS No. 125866-62-8) is a heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique triazole-thiol core and dimethoxyphenyl substituent, exhibits a range of intriguing chemical and biological properties. Researchers and industry professionals are increasingly interested in its potential applications, particularly in drug discovery and functional materials.

The molecular structure of 4-amino-5-(3,4-dimethoxyphenyl)-4H-1,2,4-triazole-3-thiol features a 1,2,4-triazole ring, which is known for its versatility in forming hydrogen bonds and metal complexes. The presence of the 3,4-dimethoxyphenyl group enhances its lipophilicity, making it a promising candidate for pharmaceutical applications. Recent studies have explored its role as a building block for bioactive molecules, particularly in the development of antimicrobial and anticancer agents.

One of the most frequently searched questions about this compound is: "What are the applications of 4-amino-5-(3,4-dimethoxyphenyl)-4H-1,2,4-triazole-3-thiol in drug development?" The answer lies in its ability to act as a pharmacophore, a molecular framework that carries the essential features required for biological activity. Its triazole-thiol moiety is particularly valuable in designing enzyme inhibitors, which are crucial for treating various diseases. For instance, it has shown potential in targeting kinases and other enzymes involved in cell signaling pathways.

Another hot topic in the scientific community is the use of 4-amino-5-(3,4-dimethoxyphenyl)-4H-1,2,4-triazole-3-thiol in material science. Its ability to form stable complexes with metals has led to investigations into its use in corrosion inhibitors and catalysts. Researchers are also exploring its potential in creating advanced polymers with unique thermal and mechanical properties. This versatility makes it a subject of interest for both academic and industrial research.

The synthesis of 4-amino-5-(3,4-dimethoxyphenyl)-4H-1,2,4-triazole-3-thiol typically involves the reaction of 3,4-dimethoxybenzaldehyde with thiosemicarbazide, followed by cyclization. This process has been optimized to achieve high yields and purity, making the compound more accessible for research and development. Analytical techniques such as NMR, HPLC, and mass spectrometry are commonly employed to characterize its structure and ensure quality control.

In the context of green chemistry, there is growing interest in developing eco-friendly synthesis routes for compounds like 4-amino-5-(3,4-dimethoxyphenyl)-4H-1,2,4-triazole-3-thiol. Researchers are exploring solvent-free reactions and catalytic methods to minimize waste and reduce environmental impact. This aligns with the global push toward sustainable chemical practices, a topic that resonates strongly with today's environmentally conscious audience.

The market for 1,2,4-triazole derivatives is expanding, driven by their applications in pharmaceuticals, agriculture, and materials. 4-Amino-5-(3,4-dimethoxyphenyl)-4H-1,2,4-triazole-3-thiol is no exception, with several patents and research papers highlighting its commercial potential. Companies specializing in fine chemicals and custom synthesis are increasingly offering this compound to meet the demand from research institutions and pharmaceutical firms.

For those wondering about the safety and handling of 4-amino-5-(3,4-dimethoxyphenyl)-4H-1,2,4-triazole-3-thiol, it is essential to follow standard laboratory protocols. While it is not classified as a hazardous material, proper personal protective equipment (PPE) should be used when handling it. Always refer to the material safety data sheet (MSDS) for specific guidelines.

In summary, 4-amino-5-(3,4-dimethoxyphenyl)-4H-1,2,4-triazole-3-thiol (CAS No. 125866-62-8) is a multifaceted compound with significant potential in drug discovery, material science, and beyond. Its unique structural features and broad applicability make it a valuable subject of ongoing research. As scientific advancements continue, we can expect to see even more innovative uses for this remarkable molecule.